Cas no 6421-06-3 (3-Hydrazinyl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-Hydrazinyl-4H-1,2,4-triazol-4-amine
• CAS No: 6421-06-3
• MF: C₂H₆N₆
• MW: 114.109238147736
• CID: 1077274
• PubChem ID: 424513
• Update Time: 2025-09-27

3-Hydrazinyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-4H-1,2,4-triazol-4-amine
• 3-Hydrazino-4H-1,2,4-triazol-4-amine
• 3(5)-hydrazino-4-amino-1,2,4-triazole
• 3-Carboxyphenylhydrazine
• 3-hydrazino benzoic acid
• 3-hydrazino-[1,2,4]triazol-4-ylamine
• 3-Hydrazino-4-amino-1,2,4-triazol
• 3-Hydrazino-4-amino-1.2.4-tri
• 3-Hydrazino-benzoic acid
• 4-Amino-1,2,4-triazol-3-yl-hydrazin
• 4-Amino-3-hydrazino-4H-1,2,4-triazol
• AC1MC5RX
• ACMC-1CTG2
• phenylhydrazine-3-carboxylic acid
• SureCN133823
• 4-Amino-3-hydrazino-1,2,4-triazole
• 4-Amino-5-hydrazino-1,2,4-triazole
• 6421-06-3
• STK744322
• SCHEMBL10933989
• 3-Hydrazino-4-Amino-1,2,4-Triazole Dihydrochloride
• CCG-37994
• NCGC00014466
• NCI166130
• 3-hydrazinyl-1,2,4-triazol-4-amine
• NSC-166130
• LS-06373
• DTXSID80982754
• ALBB-020805
• NCIStruc2_000065
• 5-Hydrazinylidene-1,5-dihydro-4H-1,2,4-triazol-4-amine
• NCGC00014466-02
• 3-Hydrazino-4H-1,2,4-triazol-4-amine #
• CHEMBL1523390
• AKOS000264777
• DS-004868
• 3-hydrazino-4-amino-1,2,4-triazole
• NCGC00097571-01
• NCI60_001285
• NCIStruc1_000090
• ZJJADRZINPLZGS-UHFFFAOYSA-N
• NSC166130
• BBL012638
• 4H-1,2,4-triazol-4-amine, 3-hydrazino-

• MDL： MFCD02853167
• Inchi： 1S/C2H6N6/c3-6-2-7-5-1-8(2)4/h1H,3-4H2,(H,6,7)
• InChI Key： ZJJADRZINPLZGS-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1NN)N

Computed Properties

• Exact Mass: 114.06539422g/mol
• Monoisotopic Mass: 114.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 247.7±23.0 ºC (760 Torr),
• Flash Point: 103.6±22.6 ºC,
• Solubility: Dissolution (37 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Hydrazinyl-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydrazinyl-4H-1,2,4-triazol-4-amine

3-Hydrazinyl-4H-1,2,4-Triazol-4-Amine: A Comprehensive Overview

3-Hydrazinyl-4H-1,2,4-triazol-4-amine (CAS No. 6421-06-3) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique properties and versatility in chemical synthesis. The molecule consists of a triazole ring fused with a hydrazine group, making it a valuable intermediate in the synthesis of bioactive compounds.

The structure of 3-hydrazinyl-4H-1,2,4-triazol-4-amine is characterized by a five-membered ring containing three nitrogen atoms and two double bonds. The hydrazine group attached to the triazole ring introduces additional reactivity, enabling the compound to participate in various nucleophilic and electrophilic reactions. Recent studies have highlighted its role as a building block in the development of novel pharmaceutical agents, particularly in the field of anti-cancer drug design.

One of the most promising applications of 3-hydrazinyl-4H-1,2,4-triazol-4-amine is its use as an intermediate in the synthesis of triazolo[1,5-a]pyrimidine derivatives. These derivatives have shown significant anti-proliferative activity against various cancer cell lines. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain triazolo[1,5-a]pyrimidine derivatives derived from 3-hydrazinyl-4H-1,2,4-triazol-4-amine exhibited potent inhibition against human breast cancer cells (MCF7) with low cytotoxicity to normal cells.

In addition to its pharmaceutical applications, 3-hydrazinyl-4H-1,2,4-triazol-4-amine has also been explored for its potential in materials science. Researchers have investigated its use as a precursor for the synthesis of metal-free organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. A recent study published in *Chemistry of Materials* reported that triazole-based MOFs synthesized using 3-hydrazinyl-4H-1,2,4-triazol-4-amine exhibited exceptional stability under high-pressure conditions and showed promise for hydrogen storage applications.

The synthesis of 3-hydrazinyl-4H-1,2,4-triazol-4-amine typically involves a multi-step process starting from hydrazine hydrate and various nitrogen-containing precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Despite its numerous applications, the handling and storage of 3-hydrazinyl-4H